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Compound of Interest

Compound Name:
1,3,5,6-Tetrahydroxy-8-

methylxanthone

Cat. No.: B12378917 Get Quote

Essential Safety and Handling Guide for 1,3,5,6-
Tetrahydroxy-8-methylxanthone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 1,3,5,6-
Tetrahydroxy-8-methylxanthone. Adherence to these procedures is vital for ensuring

personal safety and maintaining a secure laboratory environment.

While a specific Safety Data Sheet (SDS) for 1,3,5,6-Tetrahydroxy-8-methylxanthone is not

readily available, the following recommendations are based on the safety data for structurally

similar xanthone compounds and general best practices for handling potentially hazardous

chemicals.

I. Personal Protective Equipment (PPE)
The minimum recommended PPE for handling 1,3,5,6-Tetrahydroxy-8-methylxanthone is

outlined below. This is based on a precautionary approach to minimize exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12378917?utm_src=pdf-interest
https://www.benchchem.com/product/b12378917?utm_src=pdf-body
https://www.benchchem.com/product/b12378917?utm_src=pdf-body
https://www.benchchem.com/product/b12378917?utm_src=pdf-body
https://www.benchchem.com/product/b12378917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications & Best

Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

may be appropriate for

handling larger quantities or for

extended periods. Discard

gloves immediately if

contaminated.

Eyes/Face Safety goggles or face shield

Use chemical safety goggles

that provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles when there is a

risk of splashing.[1][2]

Body
Laboratory coat or chemical-

resistant gown

A long-sleeved lab coat is

mandatory. For procedures

with a higher risk of

contamination, a disposable,

solid-front, back-closing gown

made of a low-permeability

fabric should be used.[2][3]

Respiratory NIOSH-approved respirator

A respirator is necessary when

handling the compound in

powder form outside of a

certified chemical fume hood to

prevent inhalation of dust or

aerosols. The type of respirator

should be selected based on a

formal risk assessment.[2][3]

[4]

Feet Closed-toe shoes Shoes should be made of a

non-porous material.

Disposable shoe covers

should be considered in areas
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where the compound is

actively handled.[2][5]

II. Operational Plan: Safe Handling Workflow
A systematic approach to handling 1,3,5,6-Tetrahydroxy-8-methylxanthone is critical to

minimize the risk of exposure. The following workflow outlines the key steps for safe handling in

a laboratory setting.
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Figure 1: Safe Handling Workflow for 1,3,5,6-Tetrahydroxy-8-methylxanthone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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